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Compound of Interest

Compound Name: 1,2-Dichloro-3-ethylbenzene

Cat. No.: B1634016

An In-Depth Technical Guide to the Commercial Sourcing and Qualification of 1,2-Dichloro-3-
ethylbenzene for Research and Development

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive framework for sourcing and qualifying 1,2-Dichloro-3-ethylbenzene (CAS No.
54484-61-6). Beyond a mere list of suppliers, this document outlines a robust evaluation
process, ensuring the procurement of high-quality material essential for reproducible and
reliable experimental outcomes.

Introduction to 1,2-Dichloro-3-ethylbenzene: A Key
Chemical Intermediate

1,2-Dichloro-3-ethylbenzene is a substituted aromatic compound with the molecular formula
CsHsCl2.[1][2][3] Its structure is characterized by an ethyl group and two chlorine atoms at the 1
and 2 positions of the benzene ring. Due to its specific substitution pattern, it serves as a
valuable intermediate and building block in organic synthesis, particularly in the development of
novel pharmaceutical agents and advanced materials.[4][5] The precise placement of its
functional groups allows for targeted chemical modifications, making it a compound of interest
for medicinal chemists exploring structure-activity relationships.

Key Chemical Properties:
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CAS Number: 54484-61-6[1][2][3]

Molecular Formula: CsHsCl2[1][2][3]

Molecular Weight: 175.06 g/mol [1][6]

Synonyms: 2,3-Dichloroethylbenzene[2][3]
Chemical Structure of 1,2-Dichloro-3-ethylbenzene

Caption: Molecular structure of 1,2-Dichloro-3-ethylbenzene.

Identifying Commercial Suppliers

The procurement of specialized chemical intermediates like 1,2-Dichloro-3-ethylbenzene
requires sourcing from reputable suppliers that cater to the research and pharmaceutical
industries. These suppliers typically offer various grades and quantities, accompanied by
essential quality documentation. The table below summarizes prominent commercial sources.
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Supplier

Noteworthy Offerings

Typical Use Case

Sigma-Aldrich (Merck)

Offers a range of products,
including analytical standards
and certified reference
materials.[7] Often provides
detailed technical and safety

documentation.[8][9]

Foundational research,
analytical method
development, and small-scale

synthesis.

Provides various quantities,

often with options for cold-

Sourcing for both discovery-

BLD Pharm ) S phase research and scale-up
chain transportation, indicating o
N activities.[10]
a focus on product stability.[10]
Lists the compound, specifying  Academic and industrial
) it is for research purposes only, research where the material is
Biosynth

which is typical for such

specialized chemicals.[11]

not intended for direct human

or veterinary use.[11]

BOC Sciences

Specializes in a wide array of
small molecules for drug
discovery and offers custom

synthesis services.[12]

Ideal for projects requiring
specific purity grades or when
a custom synthesis route is

necessary.[12]

Note: Availability and product specifications are subject to change. Always verify directly with

the supplier before procurement.

A Framework for Supplier Qualification

Selecting a supplier involves more than just price and availability. For scientific applications, a

rigorous qualification process is critical to mitigate risks associated with chemical purity, batch-

to-batch variability, and supply chain reliability. The following workflow provides a systematic

approach to supplier evaluation.
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Identify Potential Suppliers
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Caption: A four-phase workflow for the qualification of chemical suppliers.
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Protocol for Analytical Quality Control

It is imperative to independently verify the purity and identity of the received material. Gas
Chromatography (GC) is a standard and effective method for analyzing volatile and semi-
volatile compounds like 1,2-Dichloro-3-ethylbenzene.[13]

Experimental Protocol: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Objective: To confirm the identity and determine the purity of a commercial sample of 1,2-
Dichloro-3-ethylbenzene.

2. Materials and Reagents:

e 1,2-Dichloro-3-ethylbenzene sample

o High-purity solvent for dilution (e.g., Dichloromethane or Hexane, HPLC grade)
e Volumetric flasks (10 mL)

e Microsyringe (10 pL)

e GC vials with septa

3. Instrumentation:

e Gas Chromatograph equipped with a Mass Spectrometer (MS) detector.

¢ Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm,
0.25 pm film thickness).

4. Sample Preparation:

o Prepare a stock solution by accurately weighing ~10 mg of the 1,2-Dichloro-3-
ethylbenzene sample and dissolving it in the chosen solvent in a 10 mL volumetric flask.

o From the stock solution, prepare a dilute sample of approximately 100 pg/mL by serial
dilution.
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o Transfer the final solution to a GC vial for analysis.
5. GC-MS Method Parameters:
e Injector Temperature: 250 °C
e Injection Volume: 1 uL
e Split Ratio: 50:1
o Carrier Gas: Helium, constant flow rate of 1.0 mL/min
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 280 °C.
o Final hold: Hold at 280 °C for 5 minutes.
o MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C
e Scan Range: 40-350 m/z
6. Data Analysis and Interpretation:

« ldentity Confirmation: The mass spectrum of the major peak should be compared to a
reference spectrum from a database (e.g., NIST).[2][3] The fragmentation pattern should
match the expected structure of 1,2-Dichloro-3-ethylbenzene.

o Purity Assessment: The purity is determined by the area percent method. The area of the
main peak is divided by the total area of all peaks in the chromatogram. This provides a
semi-quantitative measure of purity. For higher accuracy, a quantitative analysis using an
internal or external standard should be performed.[14]

Essential Safety and Handling Information
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As with any chlorinated aromatic compound, proper handling of 1,2-Dichloro-3-ethylbenzene
is crucial. The information below is a summary derived from typical Safety Data Sheets (SDS)
and should not replace a thorough review of the supplier-specific SDS before use.[8][9][15][16]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety glasses or goggles, and a lab coat.[15][17]

e Handling: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[9][16] Keep the container tightly closed when not in use.[15][16] Avoid
contact with skin and eyes.[8]

o Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition and
incompatible materials such as strong oxidizing agents.[15][16]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Do not allow the substance to enter drains or waterways.[15][16]

By adhering to this technical guide, researchers and developers can confidently source high-
quality 1,2-Dichloro-3-ethylbenzene, ensuring the integrity and success of their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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